Cas no 2060050-54-4 (4-(2-bromoethanesulfonyl)piperidine)

• Product Name: 4-(2-bromoethanesulfonyl)piperidine
• CAS No: 2060050-54-4
• MF: C₇H₁₄BrNO₂S
• MW: 256.160560131073
• MDL: MFCD30500217
• CID: 5183440
• PubChem ID: 125457783
• Update Time: 2025-05-19

4-(2-bromoethanesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(2-bromoethyl)sulfonyl]-
• 4-(2-bromoethanesulfonyl)piperidine

• MDL： MFCD30500217
• Inchi： 1S/C7H14BrNO2S/c8-3-6-12(10,11)7-1-4-9-5-2-7/h7,9H,1-6H2
• InChI Key： WKVMCLLANOVQAX-UHFFFAOYSA-N
• SMILES： N1CCC(S(CCBr)(=O)=O)CC1

Additional information on 4-(2-bromoethanesulfonyl)piperidine

Introduction to 4-(2-bromoethanesulfonyl)piperidine (CAS No. 2060050-54-4)

4-(2-bromoethanesulfonyl)piperidine, with the CAS number 2060050-54-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a bromoethanesulfonyl group. These features contribute to its potential applications in drug discovery and development, particularly in the modulation of various biological targets.

The chemical structure of 4-(2-bromoethanesulfonyl)piperidine consists of a six-membered piperidine ring attached to a bromoethanesulfonyl moiety. The bromoethanesulfonyl group is known for its reactivity and ability to participate in various chemical reactions, making it a valuable building block in the synthesis of more complex molecules. The piperidine ring, on the other hand, is a common structural motif found in many biologically active compounds, including several approved drugs and drug candidates.

Recent studies have highlighted the potential of 4-(2-bromoethanesulfonyl)piperidine as a lead compound for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific enzymes involved in inflammatory processes. This activity suggests its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(2-bromoethanesulfonyl)piperidine has also been investigated for its neuroprotective effects. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of ion channels and neurotransmitter receptors, which are critical for maintaining neuronal function.

The pharmacokinetic properties of 4-(2-bromoethanesulfonyl)piperidine have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 4-(2-bromoethanesulfonyl)piperidine. One notable approach involves the reaction of 1-bromopropane with sodium hydrosulfite to form 1-bromo-2-propanesulfonic acid sodium salt, followed by reaction with piperidine to yield the desired product. This method is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

The safety profile of 4-(2-bromoethanesulfonyl)piperidine has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be advanced to clinical trials.

In conclusion, 4-(2-bromoethanesulfonyl)piperidine (CAS No. 2060050-54-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.